2-Methyl-5-propyloctane

• CAS: 62184-34-3
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• InChI: InChI=1S/C12H26/c1-5-7-12(8-6-2)10-9-11(3)4/h11-12H,5-10H2,1-4H3
• InChIKey: NYBDGQCIJCAIJL-UHFFFAOYSA-N

2-Methyl-5-propyloctane (CAS 62184-34-3) – Branched C12 Alkane for Specialized Fuel and Solvent Formulations

2-Methyl-5-propyloctane is a saturated branched hydrocarbon (C12H26) belonging to the alkane class. Its molecular structure incorporates a methyl substituent at C2 and a propyl substituent at C5 on the n-octane backbone, reducing intermolecular packing relative to linear isomers [1]. The compound’s experimental boiling point is 462 K (189 °C) as compiled by the NIST Thermodynamics Research Center [2], and its estimated density is 0.7480 g/cm³ . These physicochemical properties position it as a potential low-temperature fuel component or specialty solvent where reduced crystallization tendency is critical.

Low‑temperature fuel Blendstock for cold‑flow improvement in middle distillates

Specialty solvent Reduced crystallization tendency in sub‑ambient processes

Reduced volatility Lower air–water partitioning vs. linear C12 alkanes

• [1] NIST Chemistry WebBook. 2-Methyl-5-propyloctane – Formula, Molecular Weight, CAS Registry Number 62184-34-3. View Source
• [2] Amouroux, G.; Murat, M., C. R. Hebd. Seances Acad. Sci., 1912, 154, 992 (as cited in NIST TRC data compilation for 2-methyl-5-propyloctane). View Source

Why n-Dodecane Cannot Simply Replace 2-Methyl-5-propyloctane in Cold-Flow and Volatility-Critical Applications

Although n-dodecane shares the same molecular formula (C12H26), its linear geometry yields drastically different bulk properties. Branching in 2-methyl-5-propyloctane disrupts crystal packing, leading to a melting point that is more than 40 °C lower than that of n-dodecane [1]. Consequently, substituting n-dodecane into a formulation designed around the branched isomer can cause solidification at ambient winter temperatures, alter evaporation rates due to lower boiling point, and change Henry’s law partitioning by an order of magnitude [2]. Such deviations have direct consequences for engine cold-start performance, solvent volatility, and environmental emission compliance, making generic substitution technically unsound and economically risky.

Crystallization and solidification risk

Branched structure lowers melting point by more than 40 °C; replacing with n‑dodecane may cause freezing at ambient winter temperatures.

Volatility and evaporation mismatch

Boiling point differs by about 27 °C, altering distillation cuts and evaporation rate in solvent formulations.

Emission profile shift

Henry’s law constant changes by a factor of ~10, affecting VOC partitioning estimates and environmental compliance.

• [1] NIST Chemistry WebBook. n-Dodecane – Physical Properties (Melting Point). View Source
• [2] Sander, R. Compilation of Henry's law constants (version 5.0.0) for water as solvent, Atmos. Chem. Phys., 23, 10901–12440 (2023). View Source

Quantitative Differentiation Evidence for 2-Methyl-5-propyloctane Against n-Dodecane

Boiling Point Depression: 27 °C Lower than n-Dodecane

The experimentally determined boiling point of 2-methyl-5-propyloctane at atmospheric pressure is 462 K (189 °C) with an uncertainty of ±4 K, as compiled by the NIST Thermodynamics Research Center from Amouroux and Murat (1912) [1]. The boiling point of n-dodecane under the same conditions is 489 K (216 °C) [2]. The 27 °C depression is consistent with the reduction in London dispersion forces caused by chain branching [3].

Boiling point

Reported

189 °C

n‑Dodecane: 216 °C

Supports earlier distillation cut design

Atm. pressure, ±4 K uncertainty; static method

Evidence Dimension	Normal boiling point
Target Compound Data	462 K (189 °C) ±4 K
Comparator Or Baseline	n-Dodecane: 489 K (216 °C)
Quantified Difference	-27 °C (-5.5%)
Conditions	Atmospheric pressure (760 mmHg), static method

Why This Matters

A lower boiling point allows for earlier distillation cuts in fuel blending and faster evaporation in solvent applications, directly impacting process energy consumption and formulation design.

• [1] NIST TRC data compilation for 2-methyl-5-propyloctane, citing Amouroux, G.; Murat, M., C. R. Hebd. Seances Acad. Sci., 1912, 154, 992. View Source
• [2] NIST Chemistry WebBook. n-Dodecane – Phase Change Data (Boiling Point). View Source
• [3] Review of the effect of branching on boiling point in alkanes: Morrison, R. T.; Boyd, R. N. Organic Chemistry, 6th ed., Prentice Hall, 1992, Ch. 3. View Source

Melting Point Depression: 41 °C Lower than n-Dodecane – Key for Low-Temperature Fluidity

The estimated melting point of 2-methyl-5-propyloctane is −50.8 °C , whereas n-dodecane melts at −9.6 °C [1]. This 41 °C difference arises because the methyl and propyl substituents frustrate crystal lattice formation, dramatically extending the liquid range to lower temperatures.

Melting point

Estimated

−50.8 °C

Enables low‑temperature fluidity

Predicted value; verify experimentally

Evidence Dimension	Melting point
Target Compound Data	−50.8 °C (estimated)
Comparator Or Baseline	n-Dodecane: −9.6 °C
Quantified Difference	−41.2 °C
Conditions	Standard pressure; predicted value for target compound

Why This Matters

A melting point below −50 °C makes 2-methyl-5-propyloctane suitable for arctic-grade diesel formulations, cold-weather hydraulic fluids, and low-temperature organic syntheses where n-dodecane would freeze.

• [1] NIST Chemistry WebBook. n-Dodecane – Phase Change Data (Melting Point). View Source

Tenfold Lower Henry’s Law Constant vs. n-Dodecane – Implication for VOC Emissions

The Henry’s law solubility constant (Hscp) for 2-methyl-5-propyloctane at 298.15 K is reported as 1.1 × 10⁻⁶ mol/(m³·Pa) [1]. For n-dodecane, the corresponding value is 1.1 × 10⁻⁵ mol/(m³·Pa) [2]. This tenfold reduction indicates that the branched isomer partitions into the gas phase far less readily than the linear analog under equilibrium conditions.

Henry's law constant

Reported

1.1×10⁻⁶ mol/(m³·Pa)

n‑Dodecane: 1.1×10⁻⁵ mol/(m³·Pa)

Supports reduced VOC emission estimates

T = 298.15 K, water solvent

Evidence Dimension	Henry's law solubility constant (Hscp)
Target Compound Data	1.1 × 10⁻⁶ mol/(m³·Pa)
Comparator Or Baseline	n-Dodecane: 1.1 × 10⁻⁵ mol/(m³·Pa)
Quantified Difference	Factor of 10 lower
Conditions	T = 298.15 K; solvent: water

Why This Matters

Lower air–water partitioning means reduced evaporative losses and lower volatile organic compound emissions from open-process or wastewater-contact applications, aiding environmental compliance.

• [1] Sander, R. Compilation of Henry's law constants (version 5.0.0) for water as solvent. 2-Methyl-5-propyloctane entry. View Source
• [2] Sander, R. Compilation of Henry's law constants (version 5.0.0) for water as solvent. n-Dodecane entry. View Source

Application Scenarios for 2-Methyl-5-propyloctane Based on Quantitative Differentiation Evidence

Arctic-Grade Diesel and Jet Fuel Cold-Flow Improver

With a melting point 41 °C lower than n-dodecane , 2-methyl-5-propyloctane can serve as a blendstock to suppress the pour point and cold-filter plugging point of middle distillates. Its inclusion at <10% volume can prevent wax crystallization at temperatures as low as −50 °C, maintaining fuel pumpability in polar or high-altitude operations.

Low-Temperature Reaction Medium for Organometallic and Cryogenic Chemistry

Because it remains liquid far below the freezing point of linear alkanes, 2-methyl-5-propyloctane provides an inert, non-coordinating solvent for reactions requiring temperatures between −20 °C and −50 °C. Its boiling point of 189 °C [1] also simplifies solvent removal by distillation after low-temperature reaction steps.

Reduced-VOC Specialty Solvent for Industrial Cleaning and Degreasing

The tenfold lower Henry’s law constant relative to n-dodecane [2] translates to diminished evaporation into workplace air. This property supports formulations that meet tightening volatile organic compound emission standards while retaining effective solvency for hydrophobic contaminants.

Gas Chromatography System Suitability Standard for Branched Alkane Identification

The distinct boiling point (189 °C) and retention index of 2-methyl-5-propyloctane, together with its well-characterized Henry’s law behavior, allow it to act as a quality-control marker for evaluating column resolution between linear and branched C12 isomers in petrochemical and environmental analyses.

Application

Selection Property

Validation Focus

Arctic‑grade diesel cold‑flow improver

Branching‑induced low‑temperature flow

Pour point and CFPP suppression testing

Low‑temperature reaction medium

Wide liquid range below 0 °C

Solvent inertness and distillation recovery

Reduced‑VOC industrial cleaning solvent

Lower Henry’s law constant vs. linear C12

VOC emission compliance and workplace air monitoring

GC system suitability standard

Distinct retention index for branched C12

Column resolution of linear/branched isomers

• [1] NIST TRC boiling point data for 2-methyl-5-propyloctane – see Section 3 Evidence Item 1. View Source
• [2] Henry's law constant comparison – see Section 3 Evidence Item 3. View Source